molecular formula C25H24ClN5O4 B2772205 benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate CAS No. 850803-08-6

benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

Cat. No.: B2772205
CAS No.: 850803-08-6
M. Wt: 493.95
InChI Key: HDQFQLAMFINAJS-UHFFFAOYSA-N
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Description

Benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C25H24ClN5O4 and its molecular weight is 493.95. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Design

  • Acylation reactions and 1,3-dipolar cycloaddition processes are used for synthesizing novel heterocyclic compounds, which can serve as intermediates for further chemical transformations or as final products with desired properties (Steinlin & Vasella, 2009). This illustrates the utility of complex acyl compounds in creating diverse heterocyclic structures.
  • Synthesis of benzophenones from triarylpyrylium salts and methyl(ene) ketones demonstrates the flexibility of aromatic compounds in generating functionalized ketones, which are valuable in various chemical syntheses (Zimmermann & Fischer, 1985).

Biological Activity Exploration

  • Evaluation of antioxidant and antitumor activities of nitrogen heterocycles shows the potential of certain benzyl-substituted compounds in medicinal chemistry for developing new therapeutic agents (El-Moneim, El‐Deen, & El-Fattah, 2011). These studies highlight the importance of structural diversity in drug discovery.
  • The synthesis and evaluation of thiazolopyrimidine derivatives for their antinociceptive and anti-inflammatory properties indicate the therapeutic potential of chlorophenyl-substituted compounds (Selvam, Karthik, Palanirajan, & Ali, 2012). Such research is crucial for identifying new pain management and anti-inflammatory drugs.

Advanced Materials and Chemical Probes

  • The preparation of fluorescent compounds through Sonogashira coupling of pyridine derivatives demonstrates the application of complex acyl compounds in developing new materials for biochemical assays or imaging applications (Steinlin & Vasella, 2009).

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate involves the condensation of 4-chlorobenzoyl chloride with 7,8-dihydro-6H-purino[7,8-a]pyrimidin-2,4-dione, followed by alkylation with 2-bromoacetic acid benzyl ester.", "Starting Materials": [ "4-chlorobenzoyl chloride", "7,8-dihydro-6H-purino[7,8-a]pyrimidin-2,4-dione", "2-bromoacetic acid benzyl ester" ], "Reaction": [ "Step 1: 4-chlorobenzoyl chloride is reacted with 7,8-dihydro-6H-purino[7,8-a]pyrimidin-2,4-dione in the presence of a base such as triethylamine to form benzoylated purine intermediate.", "Step 2: The benzoylated purine intermediate is then reacted with 2-bromoacetic acid benzyl ester in the presence of a base such as potassium carbonate to form the final product, benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate." ] }

850803-08-6

Molecular Formula

C25H24ClN5O4

Molecular Weight

493.95

IUPAC Name

benzyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

InChI

InChI=1S/C25H24ClN5O4/c1-16-12-29(19-10-8-18(26)9-11-19)24-27-22-21(30(24)13-16)23(33)31(25(34)28(22)2)14-20(32)35-15-17-6-4-3-5-7-17/h3-11,16H,12-15H2,1-2H3

InChI Key

HDQFQLAMFINAJS-UHFFFAOYSA-N

SMILES

CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)OCC4=CC=CC=C4)C5=CC=C(C=C5)Cl

solubility

not available

Origin of Product

United States

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